1-[2-(3-Aminopropyl)-3-methylpiperidin-1-yl]-2-(3,5-dimethylthiophen-2-yl)ethanone;hydrochloride

• IUPAC Name: 1-[2-(3-aminopropyl)-3-methylpiperidin-1-yl]-2-(3,5-dimethylthiophen-2-yl)ethanone;hydrochloride
• InChI: InChI=1S/C17H28N2OS.ClH/c1-12-6-5-9-19(15(12)7-4-8-18)17(20)11-16-13(2)10-14(3)21-16;/h10,12,15H,4-9,11,18H2,1-3H3;1H
• InChI Key: ODTPWGBLEHDICT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1CCCN)C(=O)CC2=C(C=C(S2)C)C.Cl
• Molecular Formula: C17H29ClN2OS
• Molecular Weight: 344.9 g/mol

Description

This compound is a complex organic molecule that contains a piperidine ring, which is a common feature in many pharmaceuticals and other active compounds. The presence of the 3,5-dimethylthiophen-2-yl group suggests potential for interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a 3-methylpiperidine ring attached to a 3,5-dimethylthiophene ring via a propylamine linker. The exact 3D conformation would depend on the specific stereochemistry at the various chiral centers in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be expected to be influenced by the presence of the amine group, the piperidine ring, and the thiophene ring. Each of these functional groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amine group could enhance water solubility, while the presence of the two aromatic rings could enhance lipid solubility.

Scientific Research Applications

Amine Exchange and Ring-Opening Reactions

• Study: "Amine Exchange and Unexpected Ring‐Opening Reactions of Pyranone Derivatives" by Sottofattori et al., 2002.
• Research Focus: This study focuses on the synthesis of compounds like 3-[(3-Aminopropyl)amino]-1-oxo-1H-naphtho[2,1-b]pyran-2-carbaldehyde, exploring nucleophilic substitution reactions and ring-opening reactions for the creation of potential oligonucleotide stabilization agents.

Novel Oligonucleotide Stabilization Agents

• Study: "Reaction of 1-Acyl- and Aroyl-2-hydroxy-3,3-dimethylindolines with Arylamines" by Harano et al., 2007.
• Research Focus: This paper discusses the formation of dihydroindolo[1,2-c]quinazoline derivatives from reactions involving similar compounds, contributing to the understanding of the behavior of such compounds in chemical syntheses.

Heterocyclization in Drug Synthesis

• Study: "Condensation of 2-(4-chlorophenyl)-1-(2,4-dihydroxyphenyl) ethanone with N,N-dimethylformamide dimethyl acetal" by Moskvina et al., 2015.
• Research Focus: The study showcases the heterocyclization process involving similar compounds, demonstrating their utility in the synthesis of isoflavones and other heterocycles, key in pharmaceutical applications.

Antimicrobial Activity Studies

• Study: "Synthesis and Antimicrobial activity of 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5-yl)amino)phenyl)ethanone" by Wanjari, 2020.
• Research Focus: This research explores the synthesis and antimicrobial properties of similar compounds, emphasizing their potential applications in medicinal and drug research.

Novel Mannich Base Derivatives Synthesis

• Study: "Synthesis, spectroscopy characterization and biological activities of some novel 1-(3-(N,N-dimethylamino)-1-(5-substituted thiophene-2-yl) propylidene semicarbazone Mannich base derivatives" by Gopi & Dhanaraju, 2018.
• Research Focus: The study discusses synthesizing novel Mannich base derivatives with anti-diabetic and anti-inflammatory activities, showcasing the diverse applications of similar compounds in medical research.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. Many piperidine derivatives exhibit biological activity, and the mechanism of action would depend on the specific target molecule in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it exhibits interesting biological activity, it could be further developed as a pharmaceutical or research tool.